molecular formula C14H16O4 B8607333 3-(3,4-Dimethoxybenzylidene)-2,4-pentanedione CAS No. 86213-22-1

3-(3,4-Dimethoxybenzylidene)-2,4-pentanedione

Cat. No.: B8607333
CAS No.: 86213-22-1
M. Wt: 248.27 g/mol
InChI Key: YTCOSZAOXSXWEG-UHFFFAOYSA-N
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Description

3-(3,4-Dimethoxybenzylidene)-2,4-pentanedione is a useful research compound. Its molecular formula is C14H16O4 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

86213-22-1

Molecular Formula

C14H16O4

Molecular Weight

248.27 g/mol

IUPAC Name

3-[(3,4-dimethoxyphenyl)methylidene]pentane-2,4-dione

InChI

InChI=1S/C14H16O4/c1-9(15)12(10(2)16)7-11-5-6-13(17-3)14(8-11)18-4/h5-8H,1-4H3

InChI Key

YTCOSZAOXSXWEG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(=CC1=CC(=C(C=C1)OC)OC)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(3,4-dimethoxybenzylidene)-2,4-pentanedione (hereinafter “Compound 2”) was prepared by the condensation of 3,4-dimethoxy benzaldehyde with acetyl acetone in the presence of piperidine and cyclohexane as the reaction medium at reflux temperature under continuous azeotropic water removal. The reaction takes about eight hours to complete. The reaction product was purified by crystallization with methanol. The typical yield of Compound 2 is about 67% with a purity, as determined by GC, of about 99.5%. Compound 2 is an off-white free-flowing powder having a melting point of 104-108° C. with a λmax at 335 nm.
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